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Compound of Interest

Compound Name: BMS-901715

Cat. No.: B11933346

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-901715 is a potent and selective inhibitor of the AAK1 (AP2-associated protein kinase 1).
[1] Accurate preparation of a stock solution is the first critical step for any in vitro or in vivo
experiment to ensure reliable and reproducible results. This document provides a detailed
protocol for the preparation of a stock solution of BMS-901715, along with essential data and
safety precautions.

Chemical Properties of BMS-901715

A thorough understanding of the chemical properties of a compound is fundamental to its
proper handling and use in experimental settings.
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Property Value Source

Molecular Formula C22H28N100 Calculated
Molecular Weight 476.57 g/mol Calculated
Appearance Solid (assumed) General knowledge

Expected to be soluble in
Solubility DMSO. Poorly soluble in

agueous solutions.

Inferred from similar

compounds

. Store in a cool, dry place. _
Stability ) General best practice
Protect from light.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of BMS-901715 in Dimethyl
Sulfoxide (DMSO).

Materials:

BMS-901715 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

» Pipettes and sterile pipette tips

e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Equilibrate: Allow the vial containing BMS-901715 powder to equilibrate to room temperature
for at least 15-20 minutes before opening. This prevents condensation of moisture onto the
compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out the desired amount of BMS-901715. For example, to prepare 1 mL of a 10 mM
stock solution, weigh 4.77 mg of the compound.

o Calculation:
= Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L * 0.001 L * 476.57 g/mol * 1000 mg/g = 4.77 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed BMS-901715. To prepare a 10 mM solution with 4.77 mg of the
compound, add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex thoroughly until the compound is completely
dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can be used
to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When ready to use, thaw
a single aliquot at room temperature.

Experimental Workflow
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Caption: Workflow for preparing a BMS-901715 stock solution.
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Signaling Pathway Implication

BMS-901715 is an inhibitor of AAK1, a kinase involved in the regulation of clathrin-mediated
endocytosis. By inhibiting AAK1, BMS-901715 can modulate cellular signaling pathways that
rely on this process for receptor internalization and signal transduction.
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Caption: Inhibition of AAK1 by BMS-901715 in the endocytosis pathway.

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional laboratory guidance. Always adhere to your institution's
safety protocols and consult the manufacturer's safety data sheet (SDS) for the most current
and comprehensive safety information. The solubility and stability of BMS-901715 should be
empirically determined for your specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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